N'-[(E)-(2-bromophenyl)methylidene]-2-[4-(4-chlorobenzyl)piperazin-1-yl]acetohydrazide

• IUPAC Name: N-[(E)-(2-bromophenyl)methylideneamino]-2-[4-[(4-chlorophenyl)methyl]piperazin-1-yl]acetamide
• InChI: InChI=1S/C20H22BrClN4O/c21-19-4-2-1-3-17(19)13-23-24-20(27)15-26-11-9-25(10-12-26)14-16-5-7-18(22)8-6-16/h1-8,13H,9-12,14-15H2,(H,24,27)/b23-13+
• InChI Key: UTMRNFCBOBTQJT-YDZHTSKRSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=C(C=C2)Cl)CC(=O)NN=CC3=CC=CC=C3Br
• Isomeric SMILES: C1CN(CCN1CC2=CC=C(C=C2)Cl)CC(=O)N/N=C/C3=CC=CC=C3Br
• Molecular Formula: C20H22BrClN4O
• Molecular Weight: 449.8 g/mol

Description

“N’-[(E)-(2-bromophenyl)methylidene]-2-[4-(4-chlorobenzyl)piperazin-1-yl]acetohydrazide” is a complex organic compound. It contains a piperazine ring, which is a common feature in many pharmaceuticals and it also contains a bromophenyl group, which can be involved in various chemical reactions.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting with the synthesis of the piperazine ring, followed by the introduction of the bromophenyl group and the chlorobenzyl group. The final step would likely involve the formation of the acetohydrazide group.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The piperazine ring would provide a degree of rigidity to the molecule, while the bromophenyl and chlorobenzyl groups would likely be involved in any reactions the compound undergoes.

Chemical Reactions Analysis

The bromophenyl group in this compound could potentially undergo a variety of reactions, including electrophilic aromatic substitution or coupling reactions. The piperazine ring could also potentially undergo reactions, particularly at the nitrogen atoms.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on the exact structure and the functional groups present. For example, the presence of the piperazine ring could potentially make the compound more soluble in water, while the bromophenyl and chlorobenzyl groups could potentially increase the compound’s reactivity.

Safety and Hazards

As with any chemical compound, handling “N’-[(E)-(2-bromophenyl)methylidene]-2-[4-(4-chlorobenzyl)piperazin-1-yl]acetohydrazide” would require appropriate safety precautions. This would likely include wearing protective clothing and eye protection, and working in a well-ventilated area.

Future Directions

Future research on this compound could involve studying its synthesis in more detail, investigating its reactivity, and testing its biological activity. This could potentially lead to the development of new pharmaceuticals or other useful compounds.